2-(4-cyclopropyl-1-(4-fluorophenyl)-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide

• IUPAC Name: 2-[4-cyclopropyl-1-(4-fluorophenyl)-7-oxopyrazolo[3,4-d]pyridazin-6-yl]acetamide
• InChI: InChI=1S/C16H14FN5O2/c17-10-3-5-11(6-4-10)22-15-12(7-19-22)14(9-1-2-9)20-21(16(15)24)8-13(18)23/h3-7,9H,1-2,8H2,(H2,18,23)
• InChI Key: SDKBYZVBSVUCNY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C3=C2C=NN3C4=CC=C(C=C4)F)CC(=O)N
• Molecular Formula: C16H14FN5O2
• Molecular Weight: 327.31 g/mol
• CAS No.: 1105237-23-7

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. The InChI code for this compound is 1S/C14H11FN4O/c15-9-3-5-10 (6-4-9)19-13-11 (7-16-19)12 (8-1-2-8)17-18-14 (13)20/h3-7,17H,1-2H2, (H,18,20).

Physical and Chemical Properties Analysis

The compound has a predicted density of 1.59±0.1 g/cm3. The molecular weight of this compound is 327.319.

Scientific Research Applications

Novel Coordination Complexes and Antioxidant Activity

Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide : Research involving pyrazole-acetamide derivatives has led to the synthesis and characterization of coordination complexes with cobalt (Co) and copper (Cu) ions. These complexes were studied for their antioxidant activity, showcasing significant in vitro antioxidant properties as determined by various assays. The study highlights the importance of hydrogen bonding in the self-assembly process of these complexes and their potential antioxidant applications (K. Chkirate et al., 2019).

Anticancer Activity

Novel Fluoro Substituted Benzo[b]pyran with Anti-Lung Cancer Activity : Research on fluoro-substituted compounds, including the synthesis of pyrazole and pyrimidine derivatives, has shown anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations. This work demonstrates the potential of fluoro-substituted compounds in cancer treatment, with specific emphasis on lung cancer (A. G. Hammam et al., 2005).

Fluorogenic Dyes

Synthesis of 2-arylideneimidazo[1,2-a]pyrazine-3,6,8(2H,5H,7H)-triones : The oxidation of 4-arylidene-2-methyl-1H-imidazol-5(4H)-ones with selenium dioxide has led to compounds with potential use as fluorogenic dyes. These compounds exhibit significant shifts in absorption and emission spectra, suggesting their applicability in fluorogenic applications (E. Zaitseva et al., 2020).

Antimicrobial Agents

Synthesis and Antimicrobial Evaluation of Novel Heterocyclic Compounds : A study focused on synthesizing new heterocyclic compounds incorporating sulfamoyl moiety for potential use as antimicrobial agents. The research underscores the versatility of cyanoacetamide derivatives in creating compounds with promising antibacterial and antifungal activities (E. Darwish et al., 2014).